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Compound of Interest

Compound Name: 4-(Pyridin-3-yloxy)phthalic acid

Cat. No.: B11927132

Get Quote

Executive Summary & Registry Clarification
In chemical informatics and drug development, registry misattributions can severely derail

experimental workflows and procurement. It is imperative to establish correct nomenclature

before proceeding with any technical methodology.

Critical Clarification: The registry number CAS 5345-42-6 frequently misattributed in aggregate

databases actually corresponds to 3-Methyl-2-nitroanisole (Molecular Formula: C8H9NO3), a

completely different aromatic compound used primarily as a dye and pharmaceutical

intermediate[1].

The correct registry number for 4-(Pyridin-3-yloxy)phthalic acid is CAS 808117-87-5[2]. This

compound is a highly valuable, V-shaped bifunctional organic linker. Featuring both a pyridyl

nitrogen and an ortho-dicarboxylic acid moiety, it is extensively utilized in the synthesis of

advanced Metal-Organic Frameworks (MOFs), coordination polymers, and high-performance

polyimides. This whitepaper focuses exclusively on the verified properties, synthesis, and

applications of CAS 808117-87-5.
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The structural asymmetry and dual-functional nature of 4-(Pyridin-3-yloxy)phthalic acid
dictate its behavior in solution and during crystallization. The ortho-dicarboxylic acid groups

exhibit distinct pKa values (typically ~2.89 and ~5.51 for related phthalic acids[3]), allowing for

pH-controlled stepwise deprotonation during coordination reactions.

Table 1: Quantitative Chemical & Physical Properties

Property Verified Data

Chemical Name 4-(Pyridin-3-yloxy)phthalic acid

Corrected CAS Number 808117-87-5[2]

Molecular Formula C13H9NO5[2]

Molecular Weight 259.218 g/mol [2]

InChIKey GHOIWWGUPHCJIX-UHFFFAOYSA-N[2]

Structural Features Pyridyl ether linkage, ortho-dicarboxylic acid

Coordination Sites 1 x Pyridyl Nitrogen, 4 x Carboxylate Oxygens

De Novo Synthesis & Mechanistic Causality
The synthesis of 4-(Pyridin-3-yloxy)phthalic acid requires a two-stage process: a

Nucleophilic Aromatic Substitution (SNAr) to form a phthalonitrile intermediate[4], followed by

rigorous alkaline hydrolysis.

Precursors:
4-Fluorophthalonitrile
+ 3-Hydroxypyridine

SNAr Reaction
(K2CO3, DMF, 100°C)

Intermediate:
4-(Pyridin-3-yloxy)phthalonitrile
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(KOH, EtOH/H2O, Reflux)
Acidification

(HCl to pH 2-3)

 Carboxylate
 Formation Target Product:

4-(Pyridin-3-yloxy)phthalic acid
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Figure 1: Step-by-step synthetic workflow for 4-(Pyridin-3-yloxy)phthalic acid.

Protocol 1: Ligand Synthesis Workflow
Step 1: SNAr Reaction
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Action: Dissolve 4-fluorophthalonitrile and 3-hydroxypyridine in anhydrous N,N-

Dimethylformamide (DMF). Add Potassium Carbonate (K₂CO₃) and heat the mixture to

100°C under an inert argon atmosphere for 12 hours.

Causality: K₂CO₃ is selected as a mild base because it effectively deprotonates the hydroxyl

group of 3-hydroxypyridine to form a highly nucleophilic phenoxide-equivalent, without being

strong enough to trigger premature hydrolysis or degradation of the sensitive nitrile groups.

DMF is chosen as the solvent because its high dielectric constant and polar aprotic nature

stabilize the Meisenheimer complex transition state during the SNAr reaction.

Validation: Monitor via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (3:1)

eluent. The complete disappearance of the 4-fluorophthalonitrile spot confirms the formation

of 4-(3-pyridyloxy)phthalonitrile[4].

Step 2: Alkaline Hydrolysis & Precipitation

Action: Isolate the intermediate and suspend it in an aqueous ethanolic solution of

Potassium Hydroxide (KOH). Reflux for 24 hours. Cool the mixture and slowly add

concentrated HCl until the pH reaches 2.0–2.5.

Causality: Alkaline hydrolysis is strictly preferred over acidic hydrolysis for ortho-dinitriles.

Acidic conditions often stall at the formation of highly stable imide byproducts. KOH drives

the complete conversion of nitriles to soluble potassium carboxylates. Subsequent

acidification drops the pH below the pKa of the phthalic acid moiety (~2.89)[3], ensuring full

protonation and driving the precipitation of the neutral 4-(Pyridin-3-yloxy)phthalic acid.

Validation: Confirm purity via ¹H-NMR (DMSO-d6). The spectrum must show the

disappearance of the nitrile carbon signal (~115 ppm in ¹³C-NMR) and the appearance of a

broad, integrating carboxylic acid -OH peak at ~13.0 ppm.

Coordination Chemistry & MOF Assembly
Because of its V-shaped geometry and the ~85° dihedral angle typically formed between the

phthalic and pyridyl rings[4], 4-(Pyridin-3-yloxy)phthalic acid is an exceptional candidate for

constructing luminescent or catalytically active MOFs. The ligand can bridge multiple metal

centers, utilizing both the hard carboxylate oxygens (ideal for lanthanides like Eu³⁺) and the

softer pyridyl nitrogen.
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Organic Linker:
4-(Pyridin-3-yloxy)phthalic acid

Solvothermal Reaction
(48h, Teflon-lined Autoclave)

Metal Node:
Eu(NO3)3·6H2O
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EtOH / H2O / HNO3
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Figure 2: Solvothermal assembly logic of MOFs using 4-(Pyridin-3-yloxy)phthalic acid.

Protocol 2: Solvothermal Synthesis of Europium MOF
This protocol outlines the synthesis of a luminescent Europium framework:

Eu(3+)C13H7NO5(2-)0.5C2O4(2-)*3H2O[2].

Action: Dissolve 4-(Pyridin-3-yloxy)phthalic acid and Europium(III) nitrate hexahydrate in a

mixed solvent system of ethanol and water. Add a catalytic amount of nitric acid (HNO₃).

Transfer the mixture to a Teflon-lined stainless steel autoclave and heat at a constant

temperature for 48.0 hours[2]. Cool to room temperature at a controlled rate of 5°C/h.

Causality: The addition of nitric acid acts as a crucial modulator. It competitively coordinates

with the Eu³⁺ ions and suppresses the rapid deprotonation of the phthalic acid. This slows

down the nucleation rate, shifting the kinetic pathway toward the thermodynamic growth of

highly crystalline, defect-free MOF structures rather than amorphous coordination

precipitates. The sealed autoclave generates autogenous pressure, increasing precursor
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solubility and allowing reversible coordination bond formation—an essential "error-correction"

mechanism during lattice assembly.

Validation: Post-synthesis, validate the framework integrity using Powder X-Ray Diffraction

(PXRD). Compare the experimental diffractogram against the simulated pattern generated

from single-crystal X-ray data. A matching pattern with sharp, well-defined peaks at low 2θ

angles (e.g., 5–10°) confirms the successful assembly of the porous crystalline phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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